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Compound of Interest

Compound Name: Butalamine

Cat. No.: B1668079

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of Butalamine.

This document provides essential safety and logistical information for the proper management
and disposal of Butalamine, also known as n-Butylamine. Adherence to these procedures is
critical for ensuring the safety of laboratory personnel, maintaining regulatory compliance, and
protecting the environment. By providing this guidance, we aim to be your preferred source for
laboratory safety and chemical handling information, building a foundation of trust that extends
beyond our products.

n-Butylamine is a colorless liquid with a characteristic ammonia-like odor that can yellow upon
storage. It is a flammable, corrosive, and toxic compound requiring careful handling during use
and disposal.

Key Data and Hazard Summary

Proper disposal of Butalamine starts with a clear understanding of its physical, chemical, and
hazardous properties. The following table summarizes key quantitative data for n-Butylamine.
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Property Value
Chemical Formula CaH1iN
Molecular Weight 73.14 g/mol
CAS Number 109-73-9
Boiling Point 78 °C (172.4 °F)
Melting Point -49 °C (-56.2 °F)
Flash Point -12 °C (10.4 °F)
Specific Gravity 0.740

Vapor Density 2.5 (Air=1.0)
Solubility in Water Soluble
Autoignition Temperature 290 °C (554 °F)
Lower Explosion Limit 1.7%

Upper Explosion Limit 9.8%

The primary hazards associated with Butalamine are summarized below, dictating the
necessary precautions for its disposal.
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Hazard Description

Highly flammable liquid and vapor. Vapors may
Flammability form explosive mixtures with air and can travel

to a source of ignition and flash back.

Causes severe skin burns and eye damage.

Material is extremely destructive to the tissues

Corrosivity
of the mucous membranes and upper
respiratory tract.
o Harmful if swallowed, in contact with skin, or if
Toxicity

inhaled.

Harmful to aquatic organisms. Do not allow to

Environmental Hazard )
enter drains or waterways.

Experimental Protocols for Safe Disposal

The proper disposal of Butalamine is a multi-step process that begins with waste collection
and ends with removal by a certified hazardous waste management company. The following
protocols provide detailed methodologies for key aspects of this process.

Protocol 1: Waste Collection and Segregation

o Designated Waste Container:
o Use a clearly labeled, dedicated waste container for Butalamine waste.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.

o Label the container with "Hazardous Waste," "Butalamine," and the relevant hazard
symbols (flammable, corrosive, toxic).

o Waste Segregation:

o Do not mix Butalamine waste with other chemical waste streams unless their

compatibility is confirmed.
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o Specifically, keep Butalamine waste separate from:
» Strong oxidizing agents
» Acids

» Copper and its alloys

o Storage of Waste Container:

o Store the waste container in a cool, dry, well-ventilated area designated for hazardous

waste.
o The storage area should be away from sources of ignition, heat, and direct sunlight.

o Ensure secondary containment is in place to capture any potential leaks.

Protocol 2: Management of Spills

In the event of a Butalamine spill, immediate and appropriate action is necessary to prevent
harm to personnel and the environment.

e Immediate Response:
o Evacuate all non-essential personnel from the spill area.

o If the spill is large or in a poorly ventilated area, evacuate the entire laboratory and contact
your institution's Environmental Health and Safety (EHS) department.

o Eliminate all ignition sources (e.g., open flames, hot plates, electrical equipment).
o Personal Protective Equipment (PPE):
o Before addressing the spill, don the appropriate PPE:
» Chemical-resistant gloves (e.g., butyl rubber)

» Chemical safety goggles and a face shield
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= Alab coat or chemical-resistant apron
» Arespirator with an appropriate cartridge for organic vapors if ventilation is inadequate.
e Spill Containment and Cleanup:

o For small spills, contain the liquid using an inert absorbent material such as vermiculite,
sand, or earth.

o Work from the outside of the spill inwards to prevent spreading.

o Once the Butalamine is absorbed, use non-sparking tools to carefully scoop the material

into the designated hazardous waste container.

o Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.

Protocol 3: Laboratory-Scale Neutralization (for Dilute
Aqueous Solutions)

For very dilute aqueous solutions of Butalamine, neutralization

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Butalamine (n-Butylamine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668079#butalamine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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